Cas no 50850-16-3 (4,6-Dimethylpyridine-2,3-diamine)
4,6-Dimethylpyridine-2,3-diamine is a heterocyclic organic compound featuring a pyridine core substituted with methyl groups at the 4 and 6 positions and amino groups at the 2 and 3 positions. This diamine derivative is valued for its role as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and coordination complexes. Its electron-rich aromatic system and bifunctional reactivity make it suitable for constructing fused heterocycles or serving as a ligand in catalytic systems. The compound's structural rigidity and functional group compatibility further enhance its utility in precision chemical applications. Proper handling under inert conditions is recommended due to potential sensitivity to oxidation.
50850-16-3 structure
Product Name:4,6-Dimethylpyridine-2,3-diamine
CAS No:50850-16-3
MF:C7H11N3
MW:137.182340860367
MDL:MFCD08436406
CID:55882
PubChem ID:11029902
Update Time:2025-10-29
4,6-Dimethylpyridine-2,3-diamine Chemical and Physical Properties
Names and Identifiers
-
- 4,6-Dimethylpyridine-2,3-diamine
- 2,3-DIAMINO-4,6-DIMETHYLPYRIDINE
- 4,6-dimethyl-2,3-Pyridinediamine
- 2,3,5,6-TETRACHLOROISONICOTINONITRILE
- 2,3-Diamino-4,5-dimethylpyridin
- 2,3-diamino-4,5-dimethylpyridine
- 4,6-Dimethyl-pyridin-2,3-diyldiamin
- 4,6-dimethyl-pyridine-2,3-diamine
- AB44982
- 50850-16-3
- Z1198177271
- FT-0722389
- 2,3-diamino-4,6-lutidine
- 2,3-diamino-4,6-dimethyl-pyridine
- CS-0005488
- 3S7NMP3CQ5
- E78533
- MFCD08436406
- 2,3-PYRIDINEDIAMINE, 4,6-DIMETHYL-
- KOFVAOOMAVAGHM-UHFFFAOYSA-N
- BS-49458
- EN300-205204
- DTXSID30452437
- AKOS000278271
- SCHEMBL1279214
- DB-071265
-
- MDL： MFCD08436406
- Inchi： 1S/C7H11N3/c1-4-3-5(2)10-7(9)6(4)8/h3H,8H2,1-2H3,(H2,9,10)
- InChI Key： KOFVAOOMAVAGHM-UHFFFAOYSA-N
- SMILES： N1C(=C(C(C)=CC=1C)N)N
Computed Properties
- Exact Mass: 137.09500
- Monoisotopic Mass: 137.095297364g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 115
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 64.9Ų
Experimental Properties
- Density: 1.145
- Boiling Point: 306.474 °C at 760 mmHg
- Flash Point: 306.474 °C at 760 mmHg
- PSA: 64.93000
- LogP: 2.02520
4,6-Dimethylpyridine-2,3-diamine Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4,6-Dimethylpyridine-2,3-diamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM129115-1g |
4,6-dimethylpyridine-2,3-diamine |
50850-16-3 | 95% | 1g |
$454 | 2024-07-16 | |
| Chemenu | CM129115-1g |
4,6-dimethylpyridine-2,3-diamine |
50850-16-3 | 95% | 1g |
$356 | 2021-08-05 | |
| Alichem | A029194925-5g |
4,6-Dimethylpyridine-2,3-diamine |
50850-16-3 | 95% | 5g |
$1246.44 | 2023-09-01 | |
| Alichem | A029194925-10g |
4,6-Dimethylpyridine-2,3-diamine |
50850-16-3 | 95% | 10g |
$1889.00 | 2023-09-01 | |
| Alichem | A029194925-25g |
4,6-Dimethylpyridine-2,3-diamine |
50850-16-3 | 95% | 25g |
$3318.66 | 2023-09-01 | |
| Enamine | EN300-205204-0.05g |
4,6-dimethylpyridine-2,3-diamine |
50850-16-3 | 95% | 0.05g |
$155.0 | 2023-09-16 | |
| Enamine | EN300-205204-0.1g |
4,6-dimethylpyridine-2,3-diamine |
50850-16-3 | 95% | 0.1g |
$232.0 | 2023-09-16 | |
| Enamine | EN300-205204-0.25g |
4,6-dimethylpyridine-2,3-diamine |
50850-16-3 | 95% | 0.25g |
$331.0 | 2023-09-16 | |
| Enamine | EN300-205204-0.5g |
4,6-dimethylpyridine-2,3-diamine |
50850-16-3 | 95% | 0.5g |
$524.0 | 2023-09-16 | |
| Enamine | EN300-205204-1.0g |
4,6-dimethylpyridine-2,3-diamine |
50850-16-3 | 95% | 1.0g |
$671.0 | 2023-07-06 |
4,6-Dimethylpyridine-2,3-diamine Related Literature
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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